Cas no 122739-12-2 (Shijiaocaolactone A)

• Product Name: Shijiaocaolactone A
• CAS No: 122739-12-2
• MF: C₂₄H₃₀O₅
• MW: 398.492007732391
• CID: 216697
• PubChem ID: 164135
• Update Time: 2024-02-28

Shijiaocaolactone A Chemical and Physical Properties

Names and Identifiers

• 2H,6H-Benzo[1,2-b:5,4-b']dipyran-2-one,7-(acetyloxy)-3-(1,1-dimethyl-2-propenyl)-7,8-dihydro-8-methyl-8-(2-methylpropyl)-,(7R,8S)-rel- (9CI)
• [2-methyl-7-(2-methylbut-3-en-2-yl)-2-(2-methylpropyl)-8-oxo-3,4-dihydropyrano[3,2-g]chromen-3-yl] acetate
• 2H,6H-Benzo[1,2-b:5,4-b']dipyran-2-one,7-(acetyloxy)-3-(1,1-dimethyl-2-propenyl)-7,8-dihydro-8...
• 2H,6H-Benzo[1,2-b:5,4-b']dipyran-2-one,7-(acetyloxy)-3-(1,1-dimethyl-2-propenyl)-7,8-dihydro-8-methyl-8-(2-methylpropyl)-,(7R
• shijiaocaolactone A
• (7S,8R)-8-methyl-3-(2-methylbut-3-en-2-yl)-8-(2-methylpropyl)-2-oxo-7,8-dihydro-2H,6H-pyrano[3,2-g]chromen-7-yl acetate
• 2H,6H-Benzo(1,2-b:5,4-b')dipyran-2-one, 7-(acetyloxy)-3-(1,1-dimethyl-2-propenyl)-7,8-dihydro-8-methyl-8-(2-methylpropyl)-, trans-
• 8-Methyl-3-(2-methylbut-3-en-2-yl)-8-(2-methylpropyl)-2-oxo-7,8-dihydro-2H,6H-benzo[1,2-b:5,4-b']dipyran-7-yl acetate
• Shijiaocaolactone A

• Inchi： 1S/C24H30O5/c1-8-23(5,6)18-10-16-9-17-11-21(27-15(4)25)24(7,13-14(2)3)29-20(17)12-19(16)28-22(18)26/h8-10,12,14,21H,1,11,13H2,2-7H3/t21-,24+/m0/s1
• InChI Key： MAFRBYJWZZFXHI-XUZZJYLKSA-N
• SMILES： O1C2C=C3C(C=C(C(=O)O3)C(C=C)(C)C)=CC=2C[C@@H]([C@@]1(C)CC(C)C)OC(C)=O

Computed Properties

• Exact Mass: 398.20932405g/mol
• Monoisotopic Mass: 398.20932405g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 706
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.8
• XLogP3: 5.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Linear pyranocoumarins
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Pyranocoumarins Linear pyranocoumarins